Cas no 74285-86-2 (Triptophenolide)
Triptophenolide Chemical and Physical Properties
Names and Identifiers
-
- Triptophenolide
- Phenanthro[1,2-c]furan-1(3H)-one,3b,4,5,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-
- 6-hydroxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e][2]benzofuran-1-one
- Phenanthro[1,2-c]furan-1(3H)-one,3b,4,5,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethy...
- TRIPTOPHENOLIDE(P)
- TRIPTOPHENOLIDE(P) PrintBack
- (+)-Triptophenolide
- 6-hydroxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e]isobenzofuran-1-one
- Hypolide
- (3bR-trans)-3b,4,5,9b,10,11-Hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-phenanthro(1,2-c)furan-1(3H)-one
- (3bR,9bS)-3b,4,5,9b,10,11-Hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)phenanthro[1,2-c]furan-1(3H)-one
- Tryptophenolide
- Triptohenolide
- (-)-triptophenolide
- Spectrum_001722
- SpecPlus_000566
- Spectrum5_000539
- Spectrum4_001660
- Spectrum3_001928
- Spectrum2_001618
- Hypolide (Triptophenolide)
- BSPBio_003528
- KBioSS_002202
- KBioGR_002159
- SPECTRUM1504005
- DivK1c_006662
- SPBio_001655
- KBio3_002756
- KBio2_007338
- KBio2_002202
- KBio2_004770
- KBio1_001606
- BCP26008
- (3bR,9bS)-6-hydroxy
- Phenanthro(1,2-c)furan-1(3H)-one, 3b,4,5,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR-trans)-
- BRD-K73210450-001-03-1
- Q27195253
- BRD-K73210450-001-02-3
- CHEMBL3039217
- Phenanthro[1,2-c]furan-1(3H)-one,3b,4,5,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-,(3bR,9bS)-
- BDBM50199857
- DTXSID80995809
- s9045
- SR-05000002569-1
- 6-hydroxy-7-isopropyl-9b-methyl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e]isobenzofuran-1-one
- CS-3764
- A838080
- AC-34444
- MS-24563
- HY-N0475
- SR-05000002569
- Hypolide;(+)-Triptophenolide
- SDCCGMLS-0066775.P001
- (3bR,9bS)-6-hydroxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e][2]benzofuran-1-one
- SCHEMBL19236270
- MFCD00210567
- CHEBI:114185
- 74285-86-2
- 6-Hydroxy-9b-methyl-7-(propan-2-yl)-3b,4,5,9b,10,11-hexahydrophenanthro[1,2-c]furan-1(3H)-one
- AKOS015897179
- CCG-38739
- (3bR,9bS)-6-hydroxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e]isobenzofuran-1-one
- (3BR,9BS)-6-HYDROXY-7-ISOPROPYL-9B-METHYL-3H,3BH,4H,5H,10H,11H-PHENANTHRO[1,2-C]FURAN-1-ONE
- DA-58750
- (3bR,9bS)-6-hydroxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho(2,1-e)(2)benzofuran-1-one
- 1ST180197
- Triptophenolide(3bR,9bS)-6-hydroxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e][2]benzofuran-1-one; Tryptophenolide; Phenanthro[1,2-c]furan-1(3H)-one,3b,4,5,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-,(3bR,9bS)-
-
- MDL: MFCD00210567
- Inchi: 1S/C20H24O3/c1-11(2)12-4-6-16-14(18(12)21)5-7-17-15-10-23-19(22)13(15)8-9-20(16,17)3/h4,6,11,17,21H,5,7-10H2,1-3H3/t17-,20+/m0/s1
- InChI Key: KPXIBWGPZSPABK-FXAWDEMLSA-N
- SMILES: O1C(C2CC[C@]3(C)C4C=CC(C(C)C)=C(C=4CC[C@H]3C=2C1)O)=O
Computed Properties
- Exact Mass: 312.17300
- Monoisotopic Mass: 312.17254462 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 312.4
- XLogP3: 4
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Powder
- Density: 1.21
- Melting Point: 232-233 ºC
- Boiling Point: 490℃/760mmHg
- Flash Point: 202.4±21.5 °C
- PSA: 46.53000
- LogP: 3.98290
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Triptophenolide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: S36/37
- Risk Phrases:R20/21/22
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Triptophenolide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL89813-10MG |
Triptophenolide |
74285-86-2 | 10mg |
¥6458.57 | 2023-09-09 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1413-20mg |
Triptophenolide |
74285-86-2 | 98% | 20mg |
$86 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3393-2 mg |
Triptophenolide |
74285-86-2 | 99.62% | 2mg |
¥335.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3393-5 mg |
Triptophenolide |
74285-86-2 | 99.62% | 5mg |
¥603.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3393-10 mg |
Triptophenolide |
74285-86-2 | 99.62% | 10mg |
¥815.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3393-25 mg |
Triptophenolide |
74285-86-2 | 99.62% | 25mg |
¥1467.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3393-1 mL * 10 mM (in DMSO) |
Triptophenolide |
74285-86-2 | 99.62% | 1 mL * 10 mM (in DMSO) |
¥603.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T67461-20mg |
Triptophenolide |
74285-86-2 | ,HPLC≥98% | 20mg |
¥568.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T67461-100mg |
Triptophenolide |
74285-86-2 | 100mg |
¥1798.0 | 2021-09-07 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn4778-20mg |
Triptophenolide |
74285-86-2 | 98% | 20mg |
¥3584.00 | 2023-09-07 |
Triptophenolide Suppliers
Triptophenolide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on Triptophenolide
Triptophenolide: A Comprehensive Overview
Triptophenolide (CAS No. 74285-86-2) is a naturally occurring compound that has garnered significant attention in the fields of pharmacology, traditional medicine, and modern drug discovery. This compound, derived from the roots of the plant *Scrophularia ningpoensis* (commonly known as Ningpo Figwort), has been extensively studied for its diverse pharmacological activities. In recent years, advancements in analytical techniques and biological assays have shed new light on the mechanisms underlying its therapeutic effects, making it a subject of intense research interest.
The chemical structure of Triptophenolide is characterized by a unique arrangement of phenolic groups and a lactone ring, which contributes to its bioactivity. Its molecular formula, C₁₇H₁₆O₉, reflects its complex composition, with multiple hydroxyl groups that play a crucial role in its interactions with biological systems. Researchers have identified that these functional groups are responsible for its antioxidant, anti-inflammatory, and potential anticancer properties.
Recent studies have focused on the anti-inflammatory properties of Triptophenolide, particularly its ability to inhibit key inflammatory pathways such as NF-κB and COX-2. These findings have implications for the treatment of chronic inflammatory diseases, including arthritis and cardiovascular disorders. Moreover, preclinical trials have demonstrated that Triptophenolide exhibits potent antioxidant activity, which could be beneficial in combating oxidative stress-related conditions such as neurodegenerative diseases and aging.
The anticancer potential of Triptophenolide has also been a focal point of recent research. Studies have shown that it induces apoptosis in various cancer cell lines while sparing normal cells, suggesting a selective cytotoxicity mechanism. This property is particularly promising for the development of targeted cancer therapies with reduced side effects. Additionally, Triptophenolide has been found to enhance the efficacy of conventional chemotherapy drugs, potentially offering a synergistic approach to cancer treatment.
Another area of interest is the neuroprotective effects of Triptophenolide. Preclinical models have demonstrated its ability to protect against neuronal damage caused by oxidative stress and inflammation. This has led to exploratory studies on its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter systems further underscores its relevance in neuroscience research.
In terms of pharmacokinetics, recent investigations into the absorption, distribution, metabolism, and excretion (ADME) properties of Triptophenolide have provided valuable insights into its bioavailability and therapeutic potential. Researchers have identified key metabolites and pathways involved in its systemic circulation, which could inform strategies for optimizing drug delivery systems.
The global demand for natural products with validated health benefits has driven interest in commercializing Triptophenolide as a nutraceutical or dietary supplement. Its reported benefits for skin health, including anti-aging and UV protection properties, have also positioned it as a valuable ingredient in cosmeceuticals.
Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and safety profile of Triptophenolide. Ongoing clinical trials are expected to provide critical data on its efficacy and tolerability in human subjects.
In conclusion, Triptophenolide (CAS No. 74285-86-2) represents a compelling candidate for drug development across multiple therapeutic areas. Its diverse pharmacological activities, supported by cutting-edge research methodologies, highlight its potential as a versatile compound with applications ranging from traditional medicine to modern pharmacotherapy.
74285-86-2 (Triptophenolide) Related Products
- 1255-49-8(Testosterone phenylpropionate)
- 524-12-9(Wedelolactone)
- 517-88-4((-)-Alkannin)
- 607-71-6(4-Methylcoumarin)
- 979-32-8(Estradiol valerate)
- 484-12-8(Osthole)
- 62-90-8(Nandrolone phenylpropionate)
- 517-89-5(Shikonin)
- 313-06-4(Estradiol (cypionate))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)